2-Methyl-1-(2-methylnaphthalen-1-yl)selanylnaphthalene

• CAS No.: 840474-86-4
• Molecular Formula: C22H18Se
• Molecular Weight: 361.3 g/mol
• IUPAC Name: 2-methyl-1-(2-methylnaphthalen-1-yl)selanylnaphthalene
• InChI: InChI=1S/C22H18Se/c1-15-11-13-17-7-3-5-9-19(17)21(15)23-22-16(2)12-14-18-8-4-6-10-20(18)22/h3-14H,1-2H3
• InChI Key: IPAXOVRFBDAKDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2C=C1)[Se]C3=C(C=CC4=CC=CC=C43)C

Description

2-Methyl-1-(2-methylnaphthalen-1-yl)selanylnaphthalene is an organic compound that belongs to the class of organoselenium compounds It is characterized by the presence of selenium atoms bonded to naphthalene rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-(2-methylnaphthalen-1-yl)selanylnaphthalene typically involves the reaction of 2-methylnaphthalene with selenium reagents under controlled conditions. One common method is the reaction of 2-methylnaphthalene with selenium dioxide in the presence of a suitable catalyst. The reaction is carried out at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-(2-methylnaphthalen-1-yl)selanylnaphthalene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form selenoxides or other selenium-containing derivatives.

Reduction: Reduction reactions can convert the selenium atoms to lower oxidation states.

Substitution: The compound can undergo substitution reactions where the selenium atom is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Halogenating agents and nucleophiles are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield selenoxides, while reduction can produce selenides.

Scientific Research Applications

2-Methyl-1-(2-methylnaphthalen-1-yl)selanylnaphthalene has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the preparation of other organoselenium compounds.

Biology: The compound is studied for its potential biological activities, including antioxidant and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of diseases related to oxidative stress.

Industry: It is used in the development of advanced materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 2-Methyl-1-(2-methylnaphthalen-1-yl)selanylnaphthalene involves its interaction with molecular targets and pathways in biological systems. The selenium atoms in the compound can participate in redox reactions, influencing cellular processes related to oxidative stress. The compound may also interact with specific enzymes and proteins, modulating their activity and contributing to its biological effects.

Comparison with Similar Compounds

Similar Compounds

• Bis(2-methyl-1-naphthyl) selenide
• 1,1’-Selanylbis(2-methylnaphthalene)

Uniqueness

2-Methyl-1-(2-methylnaphthalen-1-yl)selanylnaphthalene is unique due to its specific molecular structure, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for research and industrial applications.